4-Bromobenzyl vs. 4-Chlorobenzyl Potency in Enzyme Inhibition
In a systematic study of substituted benzyl thiourea derivatives, the 4-bromobenzyl substituent demonstrated a 3.45-fold greater inhibitory potency against α-glucosidase compared to the 4-chlorobenzyl substituent: IC50 = 28.0 ± 0.6 µM versus IC50 = 96.6 ± 0.1 µM, respectively [1]. This indicates a significant class-level advantage for the 4-bromo substitution pattern in certain biological contexts, although direct data for the target amino alcohol scaffold is not reported in this study.
Reported 3.45-fold potency difference
| Evidence Dimension | α-glucosidase inhibitory activity |
|---|---|
| Target Compound Data | IC50 = 28.0 ± 0.6 µM (4-Bromobenzyl substituent on a thiourea scaffold) |
| Comparator Or Baseline | IC50 = 96.6 ± 0.1 µM (4-Chlorobenzyl substituent on the same scaffold) |
| Quantified Difference | 3.45-fold greater potency for 4-Br vs. 4-Cl |
| Conditions | In vitro enzymatic assay; specific scaffold: thiourea derivatives (compounds 6a–6r) |
Why This Matters
Provides class-level justification for selecting the 4-bromo derivative over the 4-chloro bioisostere when optimizing for target engagement in drug discovery programs.
- [1] Nature Scientific Reports. Table 1: α-glucosidase inhibitory activity of 6a–r. Compounds 6j (4-Bromobenzyl) IC50 28.0 ± 0.6 µM; 6g (4-Chlorobenzyl) IC50 96.6 ± 0.1 µM. 2023. View Source
